Cas no 1890300-28-3 (6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride)

6-(Fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride is a bicyclic amine derivative featuring a fluoromethyl substituent, which enhances its reactivity and potential as a versatile intermediate in pharmaceutical synthesis. The strained azabicyclo[3.1.0]hexane scaffold contributes to its unique conformational properties, making it valuable for exploring structure-activity relationships in drug discovery. The hydrochloride salt form improves solubility and handling stability. This compound is particularly useful in the development of CNS-targeting agents due to its ability to modulate neurotransmitter systems. Its fluoromethyl group offers opportunities for further functionalization, enabling precise tuning of pharmacokinetic properties. Suitable for use in medicinal chemistry and preclinical research.

6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride structure

1890300-28-3 structure

Product Name:6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride

CAS No:1890300-28-3

MF:C₆H₁₁ClFN

MW:151.61

MDL:MFCD23097227

CID:5192157

Update Time:2026-03-05

6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride
- 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride
- MDL： MFCD23097227
- Inchi： 1S/C6H10FN.ClH/c7-1-4-5-2-8-3-6(4)5;/h4-6,8H,1-3H2;1H
- InChI Key： FPDSLCOFKNCANY-UHFFFAOYSA-N
- SMILES： C12C(C1CF)CNC2.[H]Cl

6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-88873-0.05g	6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride	1890300-28-3	0.05g	$1212.0	2023-09-01
Enamine	EN300-88873-0.1g	6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride	1890300-28-3	0.1g	$1269.0	2023-09-01
Enamine	EN300-88873-0.25g	6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride	1890300-28-3	0.25g	$1328.0	2023-09-01
Enamine	EN300-88873-0.5g	6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride	1890300-28-3	0.5g	$1385.0	2023-09-01
Enamine	EN300-88873-1.0g	6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride	1890300-28-3	1.0g	$1442.0	2023-02-11
Enamine	EN300-88873-2.5g	6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride	1890300-28-3	2.5g	$2828.0	2023-09-01
Enamine	EN300-88873-5.0g	6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride	1890300-28-3	5.0g	$4184.0	2023-02-11
Enamine	EN300-88873-10.0g	6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride	1890300-28-3	10.0g	$6205.0	2023-02-11
Enamine	EN300-88873-1g	6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride	1890300-28-3	1g	$1442.0	2023-09-01
Enamine	EN300-88873-5g	6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride	1890300-28-3	5g	$4184.0	2023-09-01

6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Related Categories

Additional information on 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride

Introduction to 6-(Fluoromethyl)-3-azabicyclo[3.1.0]hexane; Hydrochloride (CAS No. 1890300-28-3)

6-(Fluoromethyl)-3-azabicyclo[3.1.0]hexane; Hydrochloride (CAS No. 1890300-28-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic compounds, which are known for their unique structural features and potential biological activities. The introduction of a fluoromethyl group and the presence of a hydrochloride salt further enhance its chemical and biological properties, making it a promising candidate for various therapeutic applications.

The fluoromethyl group in 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane; hydrochloride is particularly noteworthy due to its ability to modulate the compound's pharmacokinetic and pharmacodynamic properties. Fluorine, being the most electronegative element, can significantly influence the electronic distribution within the molecule, leading to enhanced metabolic stability and improved binding affinity to target receptors. This characteristic is highly desirable in drug design, as it can lead to more effective and longer-lasting therapeutic effects.

The azabicyclo[3.1.0]hexane scaffold is a versatile core structure that has been extensively studied for its potential in various medicinal applications. This bicyclic system provides a rigid framework that can be functionalized with different substituents to fine-tune the compound's biological activity. The presence of the nitrogen atom in the ring system allows for the formation of hydrogen bonds, which can enhance interactions with biological targets such as enzymes and receptors.

The hydrochloride salt form of 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane is particularly advantageous for pharmaceutical development due to its improved solubility and stability in aqueous environments. This property is crucial for ensuring that the compound can be effectively delivered to the target site in the body, thereby enhancing its therapeutic efficacy.

Recent studies have highlighted the potential of 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane; hydrochloride in various therapeutic areas, including neurodegenerative diseases, pain management, and psychiatric disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent agonist activity at specific G protein-coupled receptors (GPCRs), which are key targets for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential as a therapeutic agent, 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane; hydrochloride has also been investigated for its use as a research tool in understanding the mechanisms of action of various biological processes. Its unique chemical structure allows it to serve as a valuable probe for studying receptor-ligand interactions and signaling pathways in cellular systems.

The synthesis of 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane; hydrochloride involves several well-established organic reactions, including ring-closing metathesis (RCM) and fluorination steps. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production for both research and commercial purposes.

In conclusion, 6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane; hydrochloride (CAS No. 1890300-28-3) represents a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further investigation and development as a therapeutic agent or research tool.